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Compound of Interest

Compound Name: DL-Tyrosine-d3

Cat. No.: B1474415

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling guidelines for DL-Tyrosine-d3, a
deuterated form of the aromatic amino acid DL-Tyrosine. While DL-Tyrosine-d3 is not
classified as a hazardous substance, this document outlines best practices for its handling and
use in a laboratory setting to ensure a safe research environment. The information presented is
compiled from safety data sheets of DL-Tyrosine and its deuterated analogues, intended for
use by professionals in research and drug development.

Compound Identification and Properties

DL-Tyrosine-d3 is a stable, isotopically labeled version of DL-Tyrosine, often used as an
internal standard in quantitative analyses or as a tracer in metabolic research.[1] Its physical
and chemical properties are summarized in the table below.
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Property Value Reference

Chemical Formula CoHsD3NO3 --INVALID-LINK--
Molecular Weight 184.21 g/mol --INVALID-LINK--
CAS Number 71939-39-4 (for L-Tyrosine-d3)  --INVALID-LINK--
Appearance White to off-white powder --INVALID-LINK--
Chemical Stability Stable under normal conditions  --INVALID-LINK--
Hazard Classification N(_)t a hazardous substance or --INVALID-LINK--

mixture

Hazard Identification and Toxicology

According to available safety data sheets, DL-Tyrosine and its deuterated forms are not
classified as hazardous substances.[2][3] No toxic effects are expected when the product is
handled appropriately. However, it is crucial to handle all chemical substances with care and in
accordance with good industrial hygiene and safety practices. The toxicological properties have
not been fully investigated.

There is no evidence to suggest that DL-Tyrosine-d3 is carcinogenic, mutagenic, or poses a
reproductive toxicity risk.[3]

Experimental Protocols: Safe Handling Procedures

Even though DL-Tyrosine-d3 is not classified as hazardous, adherence to standard laboratory
operating procedures is essential.

Personal Protective Equipment (PPE)

Before handling DL-Tyrosine-d3, ensure the following PPE is worn:

» Eye Protection: Safety glasses or goggles compliant with OSHA's eye and face protection
regulations in 29 CFR 1910.133 or European Standard EN166.[4][5]

e Hand Protection: Wear appropriate protective gloves to prevent skin contact.[4][5]
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o Body Protection: A laboratory coat or other protective clothing should be worn.[4][5]

o Respiratory Protection: If dust is generated, a NIOSH/MSHA-approved respirator is required.

[4]

Weighing and Handling

Preparation: Ensure the weighing area is clean and free of contaminants. Use a chemical
fume hood or a well-ventilated area, especially when handling larger quantities or if there is a
potential for dust generation.

e Weighing: Carefully weigh the desired amount of DL-Tyrosine-d3 powder using a calibrated
analytical balance. Avoid creating dust clouds.

o Transfer: Use a spatula to transfer the powder to a suitable container.

» Cleaning: After weighing, clean the balance and surrounding area to remove any residual
powder.

Dissolving the Compound

e Solvent Selection: DL-Tyrosine has low water solubility but can be dissolved in acidic or
basic solutions. For instance, it can be prepared in 0.1 M HCI or 0.1 M NaOH.

e Procedure: In a well-ventilated area or fume hood, add the weighed DL-Tyrosine-d3 to the
appropriate solvent in a suitable flask. Stir or sonicate until the solid is completely dissolved.

Storage

o General Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.

[4][5]

e Solution Storage: Stock solutions of DL-Tyrosine can be stored at -20°C for up to one month
or at -80°C for up to six months.[6] It is advisable to aliquot the solution to avoid repeated
freeze-thaw cycles.[6]

Emergency Procedures
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First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek medical attention.[2][5]

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes. Get medical attention if irritation develops.[5]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Seek medical attention.[2][5]

 Ingestion: Wash out mouth with water. Do NOT induce vomiting. Seek medical attention.[2]

[5]

Accidental Release Measures

o Containment: For a small spill, sweep up the powder, avoiding dust formation, and place it in
a suitable container for disposal.[4][5]

¢ Cleaning: Clean the spill area with a damp cloth.
e Ventilation: Ensure adequate ventilation.

e Environmental Precautions: Do not let the chemical enter the environment.[4][5]

Fire-Fighting Measures

» Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[3]

e Specific Hazards: The compound is combustible and may produce hazardous combustion
products such as carbon monoxide, carbon dioxide, and nitrogen oxides in a fire.[3][4][5]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective gear.[4][5]

Visualized Workflows
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The following diagrams illustrate the general workflow for handling DL-Tyrosine-d3 and the
decision-making process in the event of a spill.
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Caption: General workflow for handling DL-Tyrosine-d3.

Spill of DL-Tyrosine-d3 Occurs

Is the spill large or small?
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Caption: Decision tree for responding to a DL-Tyrosine-d3 spill.

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. Contaminated packaging should be disposed of in the same
manner as the product itself.

Conclusion

DL-Tyrosine-d3 is a valuable tool in scientific research. While it is not classified as a
hazardous material, it is imperative that researchers, scientists, and drug development
professionals adhere to the safety and handling guidelines outlined in this document. By
following these procedures, the risks associated with the handling of this chemical can be
minimized, ensuring a safe and productive research environment. Always consult the most up-
to-date Safety Data Sheet from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1474415#safety-and-handling-guidelines-for-dI-
tyrosine-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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